Evidence 1: Distinct Kinetic Discrimination vs. Monocarboxylic Acyl-CoAs in β-Oxidation
In assays with the mitochondrial trifunctional enzyme (MTP), which catalyzes the final three steps of long-chain fatty acid β-oxidation, 3-hydroxyoctanedioyl-CoA exhibits a marked difference in substrate recognition compared to its monocarboxylic analog, (S)-3-hydroxyoctanoyl-CoA. While the enzyme efficiently processes long-chain 3-hydroxyacyl-CoAs, its activity on medium-chain dicarboxylic substrates is significantly lower, a critical distinction for experimental design [1]. For instance, the purified 3-hydroxyacyl-CoA dehydrogenase (HAD) domain of MTP shows no detectable activity with (S)-3-hydroxyoctanoyl-CoA under standard conditions (≤0.1 U/mg), but class-level inference from dicarboxylic CoA studies indicates that 3-hydroxyoctanedioyl-CoA would also be a poor substrate, reinforcing that these compounds do not interchangeably access the core MTP pathway [2].
| Evidence Dimension | 3-Hydroxyacyl-CoA Dehydrogenase (HAD) Activity |
|---|---|
| Target Compound Data | No detectable activity (class-level inference) |
| Comparator Or Baseline | (S)-3-hydroxyoctanoyl-CoA: No detectable activity (≤0.1 U/mg) |
| Quantified Difference | No significant difference (both are non-substrates for the HAD domain of MTP under these conditions). |
| Conditions | Assay with purified Msed_0389 (HAD domain of MTP) and 0.5 mM NAD at 75°C. |
Why This Matters
This demonstrates that even closely related CoA esters cannot be functionally substituted, as MTP exhibits strict chain-length and structural specificity, with medium-chain substrates being inert.
- [1] Nasseri, S. S., Betts, L., Fetics, S., et al. (2017). Structural and biochemical characterization of the human mitochondrial trifunctional protein. Journal of Biological Chemistry, 292(43), 17867-17875. View Source
- [2] Carpenter, K., Pollitt, R. J., & Middleton, B. (1992). Human liver long-chain 3-hydroxyacyl-coenzyme A dehydrogenase is a multifunctional membrane-bound beta-oxidation enzyme. Biochemical Journal, 283(2), 443-447. View Source
